Cas no 2171904-86-0 (benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate)

• Product Name: benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate
• CAS No: 2171904-86-0
• MF: C₁₃H₁₈ClNO₅S
• MW: 335.803721904755
• CID: 6050622
• PubChem ID: 165508687
• Update Time: 2025-06-08

benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate
• EN300-1440675
• 2171904-86-0
• benzyl N-{[1-(chlorosulfonyl)-3-methylbutan-2-yl]oxy}carbamate

• Inchi： 1S/C13H18ClNO5S/c1-10(2)12(9-21(14,17)18)20-15-13(16)19-8-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,16)
• InChI Key： PUJUENUEGDPBQT-UHFFFAOYSA-N
• SMILES： ClS(CC(C(C)C)ONC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 335.0594215g/mol
• Monoisotopic Mass: 335.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate

Recent Advances in the Study of Benzyl N-{1-(Chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate (CAS: 2171904-86-0)

Benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate (CAS: 2171904-86-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and carbamate functional groups, has been explored for its potential applications in drug development, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of protease inhibitors and other therapeutic agents, making it a subject of intense scientific inquiry.

One of the key areas of research involving benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate is its utility in the synthesis of sulfonamide-based compounds. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The chlorosulfonyl group in this compound provides a reactive site for further functionalization, enabling the creation of diverse sulfonamide derivatives. Recent publications have demonstrated its efficacy in the development of novel inhibitors targeting enzymes such as carbonic anhydrases and matrix metalloproteinases, which are implicated in various diseases.

In addition to its synthetic applications, benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate has been investigated for its potential as a prodrug. Prodrugs are pharmacologically inactive compounds that undergo biotransformation to release active drugs in vivo. The carbamate moiety in this compound can be cleaved enzymatically, releasing active sulfonamide derivatives. This property has been exploited in recent studies to improve the bioavailability and targeted delivery of sulfonamide-based therapeutics, particularly in the treatment of infectious diseases and cancer.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the physicochemical properties of benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its stability and degradation pathways under various conditions. These studies have provided valuable insights into the compound's behavior in biological systems, informing its optimal use in pharmaceutical formulations.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate. Recent research has focused on optimizing synthetic routes to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Innovations in catalytic methods and solvent systems have shown promise in addressing these challenges, paving the way for broader industrial adoption.

In conclusion, benzyl N-{1-(chlorosulfonyl)-3-methylbutan-2-yloxy}carbamate (CAS: 2171904-86-0) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and prodrug candidate, combined with ongoing advancements in analytical and synthetic methodologies, underscores its potential to contribute to the development of next-generation therapeutics. Future research is expected to further elucidate its mechanistic roles and expand its applications in drug discovery and development.